Cas no 91613-84-2 (Alanine,N-(ethoxycarbonyl)-2-methyl-)

• Product Name: Alanine,N-(ethoxycarbonyl)-2-methyl-
• CAS No: 91613-84-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 818117
• PubChem ID: 253204
• Update Time: 2025-04-19

Alanine,N-(ethoxycarbonyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(ethoxycarbonyl)-2-methyl-
• 2-(ethoxycarbonylamino)-2-methylpropanoic acid
• 2-(ethoxycarbonylamino)-2-methyl-propanoic acid
• 91613-84-2
• AKOS010514313
• n-(ethoxycarbonyl)-2-methylalanine
• DTXSID20291478
• NSC75807
• NSC-75807

• Inchi： 1S/C7H13NO4/c1-4-12-6(11)8-7(2,3)5(9)10/h4H2,1-3H3,(H,8,11)(H,9,10)
• InChI Key： DVUNOMVPJHWGND-UHFFFAOYSA-N
• SMILES： O(CC)C(NC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 175.084
• Monoisotopic Mass: 175.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 315.9°Cat760mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives